Cas no 495-40-9 (N-Butyrophenone)

• Product Name: N-Butyrophenone
• CAS No: 495-40-9
• MF: C₁₀H₁₂O
• MW: 148.2017
• MDL: MFCD00009397
• CID: 37769
• PubChem ID: 10315
• Update Time: 2023-11-21

N-Butyrophenone Chemical and Physical Properties

Names and Identifiers

• n-Butyrophenone
• Butyrophenone
• Phenyl n-propyl ketone
• 1-phenylbutan-1-one
• n-Butyrophenone Solution
• Phenyl Propyl Ketone
• 1-Benzoylpropane
• 1-Phenyl-1-butanone
• NSC 8463
• 1-Butanone, 1-phenyl-
• Propyl phenyl ketone
• 1-Phenyl-butan-1-one
• FFSAXUULYPJSKH-UHFFFAOYSA-N
• 186I11WB5B
• Butyrophenone, >=99%
• propylphenylketone
• DSSTox_CID_27059
• DSSTox_RID_82076
• DSSTox_GSID_47059
• K
• N-Butyrophenone

• MDL： MFCD00009397
• Inchi： 1S/C10H12O/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
• InChI Key： FFSAXUULYPJSKH-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 508305

Computed Properties

• Exact Mass: 148.08900
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Molecular Weight: 148.20
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Colorless or slightly yellow liquid.
• Density: 1.021 g/mL at 25 °C(lit.)
• Melting Point: 11-13 °C (lit.)
• Boiling Point: 228-230 °C(lit.)
• Flash Point: Fahrenheit: 206.6 ° f
  Celsius: 97 ° c
  
• Refractive Index: n20/D 1.520(lit.)
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 17.07000
• LogP: 2.66940
• Solubility: It is miscible with ethanol, ether and benzene, soluble in acetone, insoluble in water.
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

N-Butyrophenone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H317,H318
• Warning Statement： P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： S26-S36/37/39-S24/25-S23
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone